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Introduction: The evolution of leghemoglobin II (LbII), a key protein in the nitrogen-fixing root

nodules of legumes, represents a fascinating example of molecular adaptation. Understanding

its origins is crucial for fields ranging from plant science to the development of novel oxygen-

carrying molecules. This technical whitepaper provides an in-depth analysis of the evolutionary

trajectory of LbII, detailing the molecular events, regulatory networks, and experimental

methodologies that have elucidated its history. Leghemoglobins are essential for symbiotic

nitrogen fixation, as they facilitate the diffusion of oxygen to the nitrogen-fixing bacteroids while

maintaining a microaerobic environment to protect the oxygen-sensitive nitrogenase enzyme.

From Non-Symbiotic Ancestors: The Two Classes of
Plant Hemoglobins
The evolutionary story of leghemoglobins begins with their non-symbiotic ancestors. Plants

possess two distinct classes of non-symbiotic hemoglobins (nsHbs). Phylogenetic analyses

have revealed that symbiotic leghemoglobins, including LbII, are closely related to and evolved

from the class 2 non-symbiotic hemoglobins.[1] In contrast, class 1 non-symbiotic hemoglobins

appear to have been recruited for a symbiotic role in the nodules of the non-legume plant

Parasponia.[1]
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The divergence of these hemoglobin classes predates the evolution of symbiotic nitrogen

fixation in legumes. This indicates that a class 2 hemoglobin gene was present in the ancestor

of nitrogen-fixing plants and was later recruited and adapted for its specialized role in root

nodules.[1]

Quantitative Analysis of Hemoglobin Evolution
The evolution of leghemoglobins from class 2 non-symbiotic hemoglobins is marked by

significant changes in their biochemical properties, particularly their affinity for oxygen. The

following table summarizes the key quantitative differences between the different classes of

plant hemoglobins.

Hemoglobin
Class

Heme
Coordination

O2
Association
Rate (µM⁻¹ s⁻¹)

O2
Dissociation
Rate (s⁻¹)

Oxygen
Affinity (P50,
nM)

Class 1 nsHb

Weak

Hexacoordinatio

n

~25 ~0.16 ~2

Class 2 nsHb

Strong

Hexacoordinatio

n

~1 ~1 ~340

Leghemoglobin

No

Hexacoordinatio

n

~250 5-15 ~50

Table 1: Comparison of Oxygen Binding Properties of Plant Hemoglobins. Data sourced from

Smagghe et al., 2009.[2]

The transition from a class 2 non-symbiotic hemoglobin to a leghemoglobin involved a shift

from strong hexacoordination to a lack of hexacoordination, a dramatic increase in the rate of

oxygen association, and a moderately high rate of oxygen dissociation.[2] This resulted in a

high overall oxygen affinity, perfectly suited for its role in oxygen transport in the low-oxygen

environment of the root nodule.[2]
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The Molecular Machinery: Gene Regulation and
Signaling Pathways
The recruitment of a class 2 non-symbiotic hemoglobin for symbiotic function was accompanied

by changes in its gene regulation, leading to high levels of expression specifically in root

nodules.[1] Recent research has identified a key regulatory module responsible for this

specialized expression. The NIN-like protein (NLP) transcription factors, specifically NLP2 and

NIN, directly activate the expression of leghemoglobin genes.[3][4][5][6] They achieve this by

binding to a conserved promoter motif in leghemoglobin genes that resembles a "double"

nitrate-responsive element (NRE).[3][4][5][6] This regulatory pairing of NLPs with hemoglobin

genes appears to have ancient origins, with evidence suggesting an ancestral role in

responding to hypoxia.[3][4][5]

In contrast, class 1 and class 2 non-symbiotic hemoglobins are regulated by different signaling

pathways. Class 1 nsHbs are induced by hypoxia, while class 2 nsHbs are induced by

cytokinins.[7][8][9]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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